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Compound of Interest

Compound Name: Methyl 4-acetoxybenzoate

CAS No.: 24262-66-6

Cat. No.: B1220505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the physical and chemical properties of methyl
4-acetoxybenzoate, with a primary focus on its melting point and physical state. This

document is intended to be a definitive resource for researchers and professionals in drug

development and chemical synthesis, offering both foundational knowledge and practical, field-

tested methodologies.

Introduction: Unveiling Methyl 4-Acetoxybenzoate
Methyl 4-acetoxybenzoate (CAS No. 24262-66-6) is a benzoate ester and a member of the

phenyl acetates class of organic compounds.[1][2] Structurally, it is the methyl ester of 4-

acetoxybenzoic acid. This compound serves as a valuable intermediate in organic synthesis.[3]

Its applications are found in the pharmaceutical industry and it has been investigated for

potential antimicrobial properties, which could make it useful in cosmetic formulations or as a

preservative.[4] A precise understanding of its physical properties, particularly its melting point,

is paramount for its effective use in synthesis, formulation, and quality control.
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Physicochemical Properties of Methyl 4-
Acetoxybenzoate
Contrary to some initial conflicting reports in publicly available databases, extensive verification

from reputable chemical suppliers and peer-reviewed literature confirms that methyl 4-
acetoxybenzoate is a white to almost-white crystalline solid at ambient temperatures.[1] The

erroneous classification as a low-melting liquid likely stems from data aggregation errors. The

authoritative consensus establishes its melting point to be consistently in the range of 78 to 84

°C.[1][5][6][7][8][9][10]

A summary of its key physicochemical properties is presented in the table below:

Property Value Source(s)

CAS Number 24262-66-6 [5][7]

Molecular Formula C₁₀H₁₀O₄ [1][2][11]

Molecular Weight 194.18 g/mol [1][2][11]

Physical State
White to almost-white

crystalline powder/solid
[1]

Melting Point 78 - 84 °C [1][5][6][7][8][9][10]

Boiling Point
~287.2 °C

(Predicted/Estimated)
[5][9][12]

Solubility

Soluble in organic solvents like

ether and alcohol; insoluble in

water.[3]

[3]

The Critical Role of Accurate Melting Point
Determination
The melting point of a crystalline solid is a fundamental physical property that provides a wealth

of information. For a pure compound, it is characterized by a sharp and narrow melting range.
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The presence of impurities typically leads to a depression and broadening of this range.

Therefore, accurate melting point determination is a primary method for:

Compound Identification: Comparing the experimentally determined melting point with

literature values can help in identifying a substance.

Purity Assessment: A broad melting range is a strong indicator of the presence of impurities.

Stability Studies: Changes in the melting point of a substance over time can indicate

degradation.

While no specific polymorphs of methyl 4-acetoxybenzoate are extensively documented, the

phenomenon of polymorphism (the ability of a solid material to exist in more than one form or

crystal structure) is crucial to consider in drug development. Different polymorphs of the same

compound can exhibit different physical properties, including melting point, solubility, and

bioavailability. For instance, the related compound, methyl 4-hydroxybenzoate (methyl

paraben), is known to exist in multiple polymorphic forms with distinct melting points.[13][14]

[15] This underscores the importance of a rigorous and standardized approach to melting point

determination.

Experimental Protocol for Melting Point
Determination
The following is a detailed, step-by-step methodology for the accurate determination of the

melting point of methyl 4-acetoxybenzoate using a modern digital melting point apparatus.

Materials and Equipment
Methyl 4-acetoxybenzoate sample

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Capillary tubes (one end sealed)

Spatula

Mortar and pestle (optional, for grinding coarse samples)
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Thermometer calibration standards

Step-by-Step Procedure
Sample Preparation:

Ensure the methyl 4-acetoxybenzoate sample is a fine, dry powder. If necessary, gently

grind the crystals in a clean, dry mortar and pestle.

Tap the open end of a capillary tube into the powdered sample to pack a small amount of

the material into the tube.

Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end.

The packed sample should be approximately 2-3 mm in height.

Instrument Setup and Calibration:

Ensure the heating block of the melting point apparatus is clean and at room temperature.

It is good practice to verify the thermometer's accuracy using certified melting point

standards.

Loading the Sample:

Carefully insert the capillary tube containing the sample into the designated slot in the

heating block of the apparatus.

Rapid Determination of Approximate Melting Point (Optional but Recommended):

Set a rapid heating rate (e.g., 10-20 °C/minute).

Observe the sample and note the temperature at which it begins to melt. This will provide

an approximate melting range and save time during the precise determination.

Allow the apparatus to cool sufficiently before proceeding.

Precise Melting Point Determination:

Using a fresh sample in a new capillary tube, place it in the cooled apparatus.
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Set the heating rate to a slow and steady 1-2 °C per minute, starting from a temperature

approximately 15-20 °C below the approximate melting point observed in the previous

step.

Carefully observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating at the same slow rate and record the temperature at which the last solid

crystal melts completely (T₂).

The melting point range is reported as T₁ - T₂.

Repeat for Reproducibility:

Repeat the precise melting point determination at least two more times with fresh samples

to ensure the results are consistent and reproducible.

The workflow for this experimental protocol can be visualized as follows:

Sample Preparation

Instrument Setup

Measurement Data AnalysisGrind Sample (if needed) Pack Capillary Tube (2-3 mm)

Insert Capillary Tube

Clean Heating Block Calibrate Thermometer

Rapid Heating (Approx. MP) Cool Down Slow Heating (1-2 °C/min) Record T1 (First Liquid) Record T2 (All Liquid) Report Melting Range (T1-T2) Repeat for Reproducibility

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point of methyl 4-
acetoxybenzoate.
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Synthesis of Methyl 4-Acetoxybenzoate: A Brief
Overview
Methyl 4-acetoxybenzoate is typically synthesized via the esterification of 4-acetoxybenzoic

acid with methanol or through the acetylation of methyl 4-hydroxybenzoate.[4][6] The latter is a

common and straightforward method often employed in laboratory settings.

A general synthetic pathway involves the reaction of methyl 4-hydroxybenzoate with an

acetylating agent, such as acetic anhydride or acetyl chloride, often in the presence of a

catalyst.

The logical relationship for a common synthesis route is depicted below:

Methyl 4-hydroxybenzoate

Catalyst
(e.g., Sulfuric Acid)

Acetic Anhydride
(or Acetyl Chloride)

Methyl 4-acetoxybenzoate

Acetylation

Click to download full resolution via product page

Caption: A common synthetic pathway for methyl 4-acetoxybenzoate.

Conclusion
This guide has established, with a high degree of confidence, that methyl 4-acetoxybenzoate
is a white crystalline solid with a melting point in the range of 78-84 °C. The accurate

determination of this physical property is fundamental to its application in research and

development. The provided experimental protocol offers a robust and reliable method for
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verifying the melting point and assessing the purity of methyl 4-acetoxybenzoate. For

professionals in the fields of chemical synthesis and drug development, adherence to such

rigorous characterization practices is essential for ensuring the quality, safety, and efficacy of

the final products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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